2-(2-(4-acetamidophenylsulfonamido)thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide

• IUPAC Name: 2-[2-[(4-acetamidophenyl)sulfonylamino]-1,3-thiazol-4-yl]-N-(3,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H22N4O4S2/c1-13-8-14(2)10-17(9-13)23-20(27)11-18-12-30-21(24-18)25-31(28,29)19-6-4-16(5-7-19)22-15(3)26/h4-10,12H,11H2,1-3H3,(H,22,26)(H,23,27)(H,24,25)
• InChI Key: LOGDKVOVYUQFQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CC2=CSC(=N2)NS(=O)(=O)C3=CC=C(C=C3)NC(=O)C)C
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

2-(2-(4-acetamidophenylsulfonamido)thiazol-4-yl)-N-(3,5-dimethylphenyl)acetamide, commonly known as ADPA, is a chemical compound that has gained significant attention in the field of scientific research. ADPA is a sulfonamide derivative that has been synthesized and studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.

Scientific Research Applications

Sulfonamide Research Applications

Sulfonamides have a privileged structural motif present in many clinically used drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, antipsychotics, and COX2 inhibitors. The sulfonamide moiety's versatility has led to its incorporation into novel drugs targeting various diseases, showcasing significant antitumor activity and potential as selective antiglaucoma drugs and diagnostic tools (Carta, Scozzafava, & Supuran, 2012).

Antiglaucoma and Antitumor Activity

Recent studies highlight sulfonamide compounds for their antiglaucoma and antitumor activities. Antiglaucoma applications leverage sulfonamide-based carbonic anhydrase inhibitors to reduce intraocular pressure, a critical factor in glaucoma management. These inhibitors target the tumor-associated isoforms CA IX/XII, suggesting a dual role in treating glaucoma and potential tumor diagnostics (Masini, Carta, Scozzafava, & Supuran, 2013).

Pharmacological Synthesis and Applications

The synthesis and applications of sulfonamide derivatives in pharmacology emphasize their importance in developing novel therapeutic agents. With a broad range of pharmacological activities, including anticancer, anti-inflammatory, antimicrobial, and COX2 inhibitory effects, sulfonamides continue to be a focal point in medicinal chemistry research. This diversity underlines the potential for sulfonamides to act against various pathological conditions, further supporting their research and development (El-Qaliei, El-Gaby, Ammar, Ali, Hussein, & Faraghally, 2020).